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Compound of Interest

Compound Name: Usp7-IN-1

Cat. No.: B1139217

For immediate implementation by research, scientific, and drug development professionals, this
document outlines the essential safety and logistical procedures for the proper disposal of
Usp7-IN-1. Adherence to these guidelines is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Usp7-IN-1 is a selective and reversible inhibitor of ubiquitin-specific protease 7 (USP7), utilized
in cancer research. As with any laboratory chemical, its disposal requires careful consideration
of its chemical properties and potential hazards to prevent harm to personnel and the
environment. While specific detailed disposal instructions are not readily available in public
safety data sheets, a comprehensive procedure can be formulated based on its known
characteristics and standard laboratory waste management protocols.

Key Chemical and Safety Data

A summary of the pertinent data for Usp7-IN-1 is provided below to inform safe handling and
disposal practices.
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Property Value Reference
CAS Number 1381291-36-6 [11[2]
Molecular Formula C23H24CIN303 [2]
Molecular Weight 425.91 g/mol [2]
Appearance Solid powder [2]

Store at -20°C as a powder.
Storage Stock solutions can be stored [3]

at -80°C for up to one year.

While a comprehensive GHS

classification is not available,

general precautions for

handling chemical compounds
Known Hazards of this nature should be [1]

observed. This includes

avoiding contact with skin and

eyes and preventing the

formation of dust and aerosols.

No specific incompatibility data

is available. It is prudent to
Incompatibilities avoid mixing with strong

oxidizing agents, strong acids,

or strong bases.

Step-by-Step Disposal Protocol

The following procedure provides a direct, step-by-step guide for the safe disposal of Usp7-IN-
1 waste.

1. Waste ldentification and Segregation:
« |dentify all waste streams containing Usp7-IN-1. This includes:

o Unused or expired pure Usp7-IN-1 powder.
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o Contaminated personal protective equipment (PPE) such as gloves and lab coats.
o Contaminated labware (e.g., pipette tips, tubes, flasks).

o Solutions containing Usp7-IN-1 (e.g., stock solutions, experimental media).

Segregate Usp7-IN-1 waste from other laboratory waste at the point of generation.
Use designated, clearly labeled, and chemically compatible waste containers.

. Waste Containment and Labeling:
Solid Waste:

o Collect pure Usp7-IN-1 powder and contaminated solids in a securely sealed, robust
container.

o Label the container clearly with "Hazardous Waste," "Usp7-IN-1 Solid Waste," the date,
and the responsible researcher's name.

Liquid Waste:
o Collect solutions containing Usp7-IN-1 in a leak-proof, screw-cap container.

o If dissolved in a flammable solvent (e.g., DMSO), the waste must be treated as flammable
liquid waste.

o Label the container with "Hazardous Waste," "Usp7-IN-1 Liquid Waste," the solvent
system (e.g., "in DMSQ"), the approximate concentration, the date, and the responsible
researcher's name.

Sharps Waste:

o Any sharps (e.g., needles, blades) contaminated with Usp7-IN-1 must be disposed of in a
designated sharps container.

. Storage of Waste:
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» Store waste containers in a designated, well-ventilated, and secure area away from general
laboratory traffic.

o Ensure that incompatible waste types are stored separately to prevent accidental mixing.

e Secondary containment (e.g., a larger, chemically resistant bin) is highly recommended for
liquid waste containers.

4. Final Disposal:
e Do not dispose of Usp7-IN-1 waste down the drain or in the regular trash.

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Provide the waste manifest or any required documentation to the disposal personnel,
accurately detailing the contents of the waste containers.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Usp7-IN-1 disposal procedure.

Waste Generation Segregation & Collection

Labeling

Usp7-IN-1 Solutions Liquid Waste Container

Interim Storage Final Disposal

Label as Hazardous:
- Chemical Name AN Designated Secure BNy EHS / Licensed
- Date Storage Area Waste Contractor
Contaminated PPE & Labware Solid Waste Container mReseaichen

Pure Usp7-IN-1 Powder

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1139217?utm_src=pdf-body
https://www.benchchem.com/product/b1139217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Usp7-IN-1 Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and responsible
management of Usp7-IN-1 waste, fostering a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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